
The Mechanism of Action of JYQ-164: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JYQ-164

Cat. No.: B15602987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the mechanism of action of JYQ-
164, a novel small molecule inhibitor. The information is compiled from publicly available

research, focusing on its molecular target, mode of inhibition, and cellular effects. This guide is

intended to serve as a resource for researchers and professionals in the fields of drug

discovery and development.

Core Mechanism of Action
JYQ-164 is a potent and selective inhibitor of Parkinson's disease protein 7 (PARK7), also

known as DJ-1.[1][2][3][4][5] PARK7 is a multifunctional protein implicated in a variety of

cellular processes, including antioxidant stress response, and has been linked to pathologies

such as Parkinson's disease and cancer.[4][5]

The primary mechanism of action of JYQ-164 is through the covalent and selective targeting of

the Cysteine 106 (Cys106) residue within the active site of PARK7.[1][2][3][4][5] This covalent

modification irreversibly inhibits the enzymatic activity of PARK7. The high selectivity of JYQ-
164 for PARK7 minimizes off-target effects, making it a valuable tool for studying PARK7

biology and a promising candidate for therapeutic development.
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The inhibitory potency of JYQ-164 against PARK7 has been quantified in biochemical assays.

The following table summarizes the key quantitative data available for JYQ-164 and a related,

less potent inhibitor, JYQ-88.

Compound Target IC50 (nM) Notes

JYQ-164 PARK7 (DJ-1) 21

5-fold more potent

than JYQ-88.[1][2][3]

[4]

JYQ-88 PARK7 (DJ-1) 120
A previously reported

inhibitor.[4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of JYQ-164 and a typical

experimental workflow for its characterization.

Signaling Pathway of JYQ-164 Inhibition of PARK7
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Experimental Characterization of JYQ-164
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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